methyl 4-(3-methoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide

• IUPAC Name: methyl 4-(3-methoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazine-2-carboxylate
• InChI: InChI=1S/C17H15NO5S/c1-22-13-7-5-6-12(10-13)18-11-16(17(19)23-2)24(20,21)15-9-4-3-8-14(15)18/h3-11H,1-2H3
• InChI Key: CKWHPRCDVHHZJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)OC
• Molecular Formula: C17H15NO5S
• Molecular Weight: 345.4 g/mol

Description

Methyl 4-(3-methoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide, also known as MMBD, is a chemical compound with potential therapeutic applications. It belongs to the class of benzothiazine derivatives and has been extensively studied in recent years due to its various biological activities.

Scientific Research Applications

Synthesis and Biological Activities

• A series of biologically active 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides were synthesized through ultrasonic mediated N-alkylation, showing preliminary antibacterial and DPPH radical scavenging activities (Zia-ur-Rehman et al., 2009).
• Research on 2-[2-[(aminoalkyl)oxy]-5-methoxyphenyl]-3,4-dihydro-4-methyl-3-oxo-2H-1,4-benzothiazines revealed Ca2+ antagonistic activities, suggesting potential for therapeutic use with lower adverse cardiac effects compared to existing treatments (Fujita et al., 1990).
• A one-pot synthesis approach for 4-Hydroxy-3-methoxycarbonyl-2-methyl-2H-1,2-benzothiazine 1,1-dioxide, a key intermediate in the synthesis of oxicam anti-inflammatory agents, demonstrated an efficient production method (Manjarrez et al., 1996).

Structural and Chemical Properties

• Crystallographic studies highlighted the dehydration phenomenon in closely related compounds, providing insights into their structural transformations (Arshad et al., 2013).
• The synthesis of methyl 3,4-dihydro-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide from saccharin sodium salt was explored, finding application as a precursor for antiosteoarthritis quaternary ammonium derivatives (Vidal et al., 2006).
• Structural analysis of N-(1-Arylethyl)-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides revealed a correlation between crystal structure and biological activity, indicating the potential for analgesic and anti-inflammatory applications (Ukrainets et al., 2019).

Application in Medicinal Chemistry

• Antioxidant and antimicrobial studies of novel N′-(substituted-2-chloroquinolin-3-yl)methylidene-4-hydroxy-2H-1,2-benzothiazine-3-carbohydrazides 1,1-dioxides demonstrated their potential as therapeutic agents with moderate superoxide scavenging activity and activity against certain bacterial strains (Ahmad et al., 2011).